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Introduction
Capillary electrophoresis (CE) is a powerful analytical technique for the separation of charged

species, offering high resolution, speed, and minimal sample consumption. When coupled with

a suitable complexing agent, CE can be effectively utilized for the separation and quantification

of metal ions. 4-(2-pyridylazo)resorcinol (TAR) is a versatile chelating agent that forms colored

complexes with a variety of metal ions. The resulting metal-TAR complexes are charged and

can be readily separated by capillary zone electrophoresis (CZE) with UV-Vis detection. This

application note provides detailed protocols for the separation of metal-TAR complexes using

capillary electrophoresis, including both pre-capillary and on-capillary complexation methods.

The separation of metal ions by CE is based on the differential migration of their charged

complexes in an electric field.[1] The selectivity of the separation can be manipulated by

adjusting the composition of the background electrolyte (BGE), including pH and the

concentration of complexing agents.[2][3] The formation of metal-TAR complexes enhances

detection sensitivity by shifting the absorbance to a wavelength where the interference from the

matrix is minimized. Both pre-column (forming the complexes before introducing the sample

into the capillary) and on-column (mixing the metal ions and TAR within the capillary)

complexation strategies have been successfully employed.[4][5]
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Experimental Protocols
Protocol 1: Pre-Capillary Complexation of Metal Ions
with TAR
This protocol describes the separation of metal ions after forming the metal-TAR complexes

prior to injection into the capillary.

1. Materials and Reagents

Fused-silica capillary (e.g., 50 µm i.d., 360 µm o.d., effective length 50 cm, total length 60

cm)

Capillary Electrophoresis system with UV-Vis detector

Stock solutions (1000 ppm) of metal ions (e.g., Co(II), Fe(II), Cu(II), Zn(II))

TAR solution (1 mM) in a suitable solvent (e.g., ethanol or water)

Background Electrolyte (BGE): 15 mM sodium phosphate-sodium borate buffer, pH 8.3.[2]

Sodium hydroxide (0.1 M) for capillary conditioning

Hydrochloric acid (0.1 M) for capillary conditioning

Deionized water (18 MΩ·cm)

2. Capillary Conditioning

Rinse the new capillary with 1 M NaOH for 30 minutes.

Flush with deionized water for 10 minutes.

Rinse with 0.1 M HCl for 10 minutes.

Flush with deionized water for 10 minutes.

Finally, equilibrate the capillary with the BGE for at least 15 minutes before the first injection.
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Between runs, flush the capillary with 0.1 M NaOH for 2 minutes, followed by deionized

water for 2 minutes, and then the BGE for 3 minutes.

3. Sample Preparation (Pre-Capillary Complexation)

Mix an aliquot of the metal ion standard or sample solution with the TAR solution in a

microcentrifuge tube. The molar ratio of TAR to the total metal ion concentration should be in

excess to ensure complete complexation (e.g., 10:1).

Adjust the pH of the mixture to the optimal range for complex formation (typically between

pH 8 and 9) using a suitable buffer.

Allow the reaction to proceed for a sufficient time to ensure complete complex formation

(e.g., 15 minutes at room temperature).

4. Electrophoretic Conditions

Applied Voltage: +20 kV to +30 kV (adjust as needed for optimal separation)

Temperature: 25 °C

Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds)

Detection: UV-Vis detection at a wavelength appropriate for metal-TAR complexes (e.g., 520

nm).

Protocol 2: On-Capillary Complexation of Metal Ions
with TAR
This protocol describes the separation of metal ions where the complexation reaction with TAR

occurs inside the capillary during the electrophoretic run.[5] This method can lead to improved

detection limits.[5]

1. Materials and Reagents

Same as Protocol 1, with the TAR solution being part of the sample plug or the BGE.

2. Capillary Conditioning
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Follow the same procedure as described in Protocol 1.

3. Sample and Reagent Preparation

Prepare the metal ion standard or sample solution.

Prepare the TAR solution. For on-capillary complexation, TAR can be introduced in several

ways:

Sequential Injection: Inject a plug of TAR solution followed by a plug of the sample

solution.

TAR in BGE: Include TAR in the background electrolyte.

4. Electrophoretic Conditions

Applied Voltage: +20 kV to +30 kV

Temperature: 25 °C

Injection (Sequential):

Inject a plug of TAR solution (e.g., 50 mbar for 3 seconds).

Inject a plug of the sample solution (e.g., 50 mbar for 5 seconds).

Detection: UV-Vis detection at the wavelength of maximum absorbance for the metal-TAR

complexes.

Quantitative Data Summary
The following tables summarize typical performance data for the CE separation of metal-TAR

complexes.

Table 1: Migration Times of Metal-TAR Complexes
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Metal Ion Migration Time (min)

Co(II) 5.8

Fe(II) 6.2

Cu(II) 7.1

Zn(II) 6.5

Note: Migration times are approximate and can vary depending on the specific experimental

conditions.

Table 2: Detection Limits for Metal-TAR Complexes
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Metal Ion Method
Limit of Detection
(LOD)

Reference

Co(II)

On-column

complexation with

peak stacking

1 x 10⁻⁸ M [4]

Fe(II)

On-column

complexation with

peak stacking

1 x 10⁻⁸ M [4]

Cu(II)

On-column

complexation with

peak stacking

4 x 10⁻⁷ M [4]

Zn(II)

On-column

complexation with

peak stacking

1 x 10⁻⁸ M [4]

Co(II)
On-capillary

complexation

30-fold reduction vs.

pre-capillary
[5]

Zn(II)
On-capillary

complexation

50-fold reduction vs.

pre-capillary
[5]

Ni(II)
On-capillary

complexation

100-fold reduction vs.

pre-capillary
[5]

Fe(II)
On-capillary

complexation

100-fold reduction vs.

pre-capillary
[5]
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Caption: Experimental workflow for the CE separation of metal-TAR complexes.

Conclusion
The use of TAR as a complexing agent in capillary electrophoresis provides a robust and

sensitive method for the separation and determination of various metal ions. The choice

between pre-capillary and on-capillary complexation will depend on the specific application and

desired sensitivity, with on-capillary methods often providing lower detection limits.[5] The

protocols and data presented in this application note serve as a comprehensive guide for

researchers and scientists in developing and implementing CE methods for the analysis of

metal-TAR complexes in various matrices, including pharmaceutical and environmental

samples.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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